Cas no 907552-39-0 (5-Amino-2-(trifluoromethyl)oxazole-4-carbonitrile)
907552-39-0 structure
Product Name:5-Amino-2-(trifluoromethyl)oxazole-4-carbonitrile
CAS No:907552-39-0
MF:C5H2F3N3O
MW:177.084090709686
CID:803093
PubChem ID:389102
Update Time:2025-04-19
5-Amino-2-(trifluoromethyl)oxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-(trifluoromethyl)oxazole-4-carbonitrile
- 4-Oxazolecarbonitrile,5-amino-2-(trifluoromethyl)-
- 5-amino-2-(trifluoromethyl)- 4-Oxazolecarbonitrile
- 5-Amino-2-(trifluoromethyl)-1,3-oxazole-4-carbonitrile
- NSC-684787
- FT-0708528
- 5-Amino-2-(trifluoromethyl);oxazole-4-carbonitrile
- CHEMBL1996546
- 907552-39-0
- DTXSID10327770
- MB14505
- NCI60_030441
- NSC684787
-
- MDL: MFCD14706765
- Inchi: 1S/C5H2F3N3O/c6-5(7,8)4-11-2(1-9)3(10)12-4/h10H2
- InChI Key: MIYSEUWDQIMHAU-UHFFFAOYSA-N
- SMILES: FC(C1=NC(C#N)=C(N)O1)(F)F
Computed Properties
- Exact Mass: 177.01499618g/mol
- Monoisotopic Mass: 177.01499618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 75.8Ų
5-Amino-2-(trifluoromethyl)oxazole-4-carbonitrile Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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